![molecular formula C10H16ClNO2 B2420800 1-[(4Ar,8aR)-2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl]-2-chloroethanone CAS No. 2445749-76-6](/img/structure/B2420800.png)
1-[(4Ar,8aR)-2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl]-2-chloroethanone
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Description
Oxazines are heterocyclic organic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring (a doubly unsaturated six-membered ring). Isomers exist depending on the relative position of the heteroatoms and relative position of the double bonds .
Molecular Structure Analysis
The molecular structure of this compound would likely involve an oxazine ring, which is a six-membered ring containing one oxygen and one nitrogen atom. The “octahydro” prefix suggests that this ring is fully saturated, meaning it contains no double bonds .Chemical Reactions Analysis
The reactivity of this compound would depend on its exact structure. Oxazines generally can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure. Oxazines generally have good thermal stability .Scientific Research Applications
Structural and Spectroscopic Studies
The compound 1-[(4Ar,8aR)-2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl]-2-chloroethanone and related structures have been explored for their unique structural properties. Studies like the one conducted by Xie et al. (2003) have focused on synthesizing and characterizing such compounds, utilizing techniques like elemental analysis, IR, and NMR spectroscopy. The crystalline structure and conformation of these compounds are of particular interest for their potential applications in material science and drug design (Xie, Y., Jiang, H., Du, C., Zhu, Y., Xu, X., & Liu, Q., 2003).
Targeting Specific Enzymes
Compounds with the 1,2-oxazine structure have shown potential in targeting specific enzymes, such as cyclooxygenase-2 (COX2). Srinivas et al. (2015) synthesized various 1,2-oxazine derivatives demonstrating significant inhibition towards COX2, which is crucial for developing specific inhibitors for anti-inflammatory therapy (Srinivas, V., Mohan, C. D., Baburajeev, C., Rangappa, S., Jagadish, S., Fuchs, J. E., Sukhorukov, A., Chandra, Daniel J. M., Sharath Kumar, K. S., Madegowda, M., Bender, A., Basappa, & Rangappa, K., 2015).
Novel Materials and Drug Modification
The heterocyclic system of this compound has been used in creating heteropropellanes, which have applications in novel materials and potential drug modifications. Konstantinova et al. (2020) described the synthesis of related compounds, emphasizing their importance in developing new materials with unusual and significant physical properties (Konstantinova, L., Tolmachev, M. A., Popov, V., & Rakitin, O., 2020).
Properties
IUPAC Name |
1-[(4aR,8aR)-2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl]-2-chloroethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClNO2/c11-7-10(13)12-5-6-14-9-4-2-1-3-8(9)12/h8-9H,1-7H2/t8-,9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVKJCEYCJSFAEU-RKDXNWHRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)N(CCO2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]2[C@@H](C1)N(CCO2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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